(4-ETHYLPHENYL)[4-(4-FLUOROBENZYL)PIPERAZINO]METHANONE

• IUPAC Name: (4-ethylphenyl)-[4-[(4-fluorophenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C20H23FN2O/c1-2-16-3-7-18(8-4-16)20(24)23-13-11-22(12-14-23)15-17-5-9-19(21)10-6-17/h3-10H,2,11-15H2,1H3
• InChI Key: KVUSBTHJARFNDA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)N2CCN(CC2)CC3=CC=C(C=C3)F
• Molecular Formula: C20H23FN2O
• Molecular Weight: 326.4 g/mol

Description

(4-ETHYLPHENYL)[4-(4-FLUOROBENZYL)PIPERAZINO]METHANONE is an organic compound that belongs to the class of benzylpiperidines These compounds are characterized by a benzyl group attached to the 4-position of a piperidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-ETHYLPHENYL)[4-(4-FLUOROBENZYL)PIPERAZINO]METHANONE typically involves the reaction of 4-ethylphenyl and 4-(4-fluorobenzyl)piperazine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control of reaction parameters, ensuring consistent product quality. The use of advanced purification techniques, such as chromatography, further enhances the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(4-ETHYLPHENYL)[4-(4-FLUOROBENZYL)PIPERAZINO]METHANONE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophiles like hydroxide ions (OH⁻) and halide ions (Cl⁻, Br⁻) are frequently employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

(4-ETHYLPHENYL)[4-(4-FLUOROBENZYL)PIPERAZINO]METHANONE has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (4-ETHYLPHENYL)[4-(4-FLUOROBENZYL)PIPERAZINO]METHANONE involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

4-(4-FLUOROBENZYL)PIPERIDINE: Shares a similar benzylpiperidine structure but lacks the ethylphenyl group.

4-ETHYLPHENOL: Contains the ethylphenyl group but lacks the piperazine moiety.

Uniqueness

(4-ETHYLPHENYL)[4-(4-FLUOROBENZYL)PIPERAZINO]METHANONE is unique due to the combination of its ethylphenyl and fluorobenzylpiperazine groups. This unique structure imparts specific chemical and biological properties that distinguish it from other related compounds.